Cas no 1821-99-4 (1,2-Ethanediamine,N1,N2-bis(trimethylsilyl)-)

• Product Name: 1,2-Ethanediamine,N1,N2-bis(trimethylsilyl)-
• CAS No: 1821-99-4
• MF: C₈H₂₄N₂Si₂
• MW: 204.460563659668
• CID: 207934
• PubChem ID: 74569
• Update Time: 2025-05-28

1,2-Ethanediamine,N1,N2-bis(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N2-bis(trimethylsilyl)-
• N,N'-bis(trimethylsilyl)ethylenediamine
• N,N'-bis(trimethylsilyl)ethane-1,2-diamine
• NS00045647
• 1821-99-4
• N,N'-bis(trimethylsilyl)ethylendiamine
• DTXSID00939523
• AKOS002664396
• N~1~,N~2~-Bis(trimethylsilyl)ethane-1,2-diamine
• N,N'-BIS-(TRIMETHYLSILYL)ETHYLENEDIAMINE
• N,N/'-Bis(trimethylsilyl)ethylenediamine
• AOZQTURTLIEFNQ-UHFFFAOYSA-N
• N,N'-bis(trimethylsilyl)ethlenediamine
• EINECS 217-348-6
• N,N'- Bis(trimethylsilyl)ethylendiamin
• SCHEMBL6575653
• bis(trimethylsilyl)ethylene diamine
• 1,2-Ethanediamine, N1,N2-bis(trimethylsilyl)-
• ARJ9BCX6YH
• N1,N2-Bis(trimethylsilyl)ethane-1,2-diamine
• 2,2,7,7-TETRAMETHYL-3,6-DIAZA-2,7-DISILAOCTANE

• Inchi： 1S/C8H24N2Si2/c1-11(2,3)9-7-8-10-12(4,5)6/h9-10H,7-8H2,1-6H3
• InChI Key： AOZQTURTLIEFNQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)NCCN[Si](C)(C)C

Computed Properties

• Exact Mass: 204.14792
• Monoisotopic Mass: 204.147802
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Experimental Properties

• Density: 0.818
• Boiling Point: 191°C(lit.)
• Flash Point: 67.4°C
• Refractive Index: 1.424
• PSA: 24.06
• LogP: 2.61720

1,2-Ethanediamine,N1,N2-bis(trimethylsilyl)- Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 1,2-Ethanediamine,N1,N2-bis(trimethylsilyl)-

N1,N2-Bis(trimethylsilyl)-1,2-Ethanediamine: A Comprehensive Overview

N1,N2-Bis(trimethylsilyl)-1,2-ethanediamine, commonly referred to by its CAS number 1821-99-4, is a versatile compound with significant applications in various fields of chemistry. This compound is a derivative of ethylenediamine, where both nitrogen atoms are substituted with trimethylsilyl (TMS) groups. The presence of these bulky silyl groups imparts unique chemical and physical properties to the molecule, making it a valuable tool in organic synthesis, catalysis, and materials science.

The structure of N1,N2-bis(trimethylsilyl)-1,2-ethanediamine consists of a two-carbon chain with two amine groups at each end. Each amine group is substituted with a trimethylsilyl group, which is a bulky and electron-releasing substituent. This substitution not only stabilizes the molecule but also enhances its reactivity in certain chemical transformations. The compound is typically synthesized via the reaction of ethylenediamine with trimethylsilyl chloride in the presence of a base, such as pyridine or triethylamine.

One of the most notable applications of CAS 1821-99-4 is in the field of organometallic chemistry. The bulky silyl groups on the amine nitrogen atoms make this compound an excellent ligand for transition metal catalysts. Recent studies have shown that N1,N2-bis(trimethylsilyl)-1,2-ethanediamine can act as a chelating ligand, coordinating to metal centers through both nitrogen atoms. This property has been exploited in the development of highly efficient catalysts for olefin polymerization and other industrial processes.

In addition to its role as a ligand, N1,N2-bis(trimethylsilyl)-1,2-ethanediamine has found applications in the synthesis of complex organic molecules. The silyl groups on the amine nitrogen atoms can be readily displaced under certain conditions, allowing for the formation of new bonds and the construction of intricate molecular architectures. For instance, this compound has been used as a precursor for the synthesis of bis-siloxane derivatives, which have potential applications in materials science and electronics.

Recent research has also highlighted the potential of CAS 1821-99-4 in bioorganic chemistry. The silyl-substituted ethylenediamine derivative has been shown to exhibit interesting interactions with biological molecules, such as proteins and nucleic acids. These interactions suggest that this compound could serve as a building block for the development of novel bioactive compounds or drug delivery systems.

The physical properties of N1,N2-bis(trimethylsilyl)-1,2-ethanediamine are also worth noting. The compound is typically a colorless liquid with a low melting point and high boiling point due to its molecular weight and structural rigidity. Its stability under various conditions makes it suitable for use in both laboratory and industrial settings.

In terms of safety considerations, while CAS 1821-99-4 is not classified as a hazardous material under normal conditions, proper handling procedures should still be followed to ensure safety in its use and storage. This includes wearing appropriate personal protective equipment when handling large quantities or when working in confined spaces.

The versatility and unique properties of N1,N2-bis(trimethylsilyl)-1,2-ethanediamine continue to make it an important compound in modern chemistry. As research into its applications progresses, new opportunities for its use are likely to emerge across diverse fields such as catalysis, materials science, and biotechnology.